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Compound Focus: H-Arg(NO2)-Obzl.HCI

Cat. No.: S12746387

H-Arg(NO2)-Obzl HCI is primarily used as an inhibitor of nitric oxide synthase (NOS), the enzyme

responsible for synthesizing nitric oxide (NO) from L-arginine [1].

¢ Role of Nitric Oxide: NO is a crucial signaling molecule in various physiological processes, including
vasodilation, neurotransmission, and immune response [1].

¢ Mechanism: By inhibiting NOS, H-Arg(NO2)-Obzl HCI allows researchers to modulate NO levels,
helping to elucidate its role in cellular signaling pathways. This mechanism is particularly valuable for
investigating conditions involving dysregulated NO, such as hypertension, inflammatory disorders,
and neurodegenerative diseases [1].

The following diagram illustrates how this compound functions within the nitric oxide signaling pathway:
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L-Arginine (Precursor) H-Arg(NO2)-Obzl HCI (NOS Inhibitor)

Normal Path Inhibits

Nitric Oxide Synthase (NOS)
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Synthesis and Analytical Data

The synthesis of H-Arg(NO2)-Obzl HCI from L-arginine involves a multi-step process requiring careful

control of reaction conditions and protection of functional groups [1].

Stepwise Chemical Synthesis

¢ Protection of Functional Groups: The amino and carboxyl groups of L-arginine are protected using
appropriate protecting groups, such as Boc (tert-butyloxycarbonyl) [1].

¢ Nitration: The guanidino group undergoes selective nitration using nitrating agents under controlled
conditions (typically 0-5°C) to yield the nitroarginine intermediate [1].

¢ Benzyl Esterification: The carboxylic acid is converted to a benzyl ester. Methods include Fischer-
Speier esterification or using reagents like 2-benzyloxy-1-methylpyridinium triflate under neutral
conditions [1].

¢ Deprotection: The protecting groups on the alpha-amino group are removed, yielding the final
product as a hydrochloride salt [1].
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Key Spectral Data

While the search results do not provide a full spectral analysis for H-Arg(NO2)-Obzl HCI, they indicate the

types of data used for characterization, which typically include [2]:

¢ IR (cm™?*): Peaks around 3373, 3317 (N-H stretch), 1654 (C=0 stretch).

¢ *H NMR (DMSO-ds): Complex pattern including peaks for the benzyl group (6 ~7.3 ppm), aliphatic
chain protons (5 ~1.6, 3.2 ppm), and amino groups.

e Mass Spectrometry (ESI-MS): m/z calculated for [M+H]* (free base Ci3H1oNs0a4): 309.14.

Applications in Research

H-Arg(NO2)-Obzl HCI has diverse applications across chemical and biological research, many of which are

shared by similar nitro-arginine derivatives [1] [3] [4].

¢ Enzyme Inhibition Studies: Used as a tool to probe the function of NOS and understand its role in
various physiological and pathophysiological processes [1] [3].

¢ Nitric Oxide Pathway Research: Employed to inhibit NO production and observe downstream
effects, helping to uncover the role of NO in cell signaling, vascular regulation, and immune response
[1].

e Drug Development: Serves as a pharmacological tool in developing drugs that target the nitric oxide
pathway, helping to identify and validate potential therapeutic targets for diseases like hypertension
and inflammatory disorders [1].

e Chemical Synthesis: Acts as a protected building block for the synthesis of more complex
molecules, such as modified peptides and glycopeptides [3].

Experimental Protocol Example

The following workflow summarizes a typical experiment using H-Arg(NO2)-Obzl HCI in a cell-based study

to investigate NO signaling:
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1. Cell Culture & Seeding
Seed appropriate cell line (e.g., endothelial cells) in multi-well plates.

:

2. Pre-Incubation with Inhibitor
Add H-Arg(NO2)-Obzl HCI to culture medium
and incubate to allow uptake.

'

3. Stimulation
Add agent to stimulate
NOS activity (e.g., cytokine).

Click to download full resolution via product page

Key Distinctions from Similar Compounds

H-Arg(NO2)-Obzl HCl is one of several modified arginine compounds. Its specific ester group influences its

properties and use.

Compound .

Structure Features Key Properties/Notes
Name
H-Arg(NO2)- Nitro group with a benzyl The benzyl ester is a common protecting group in
Obzl.HCI ester peptide synthesis. The compound is less sterically

hindered than the benzyl derivative [1].

H-Arg(NO2)- Nitro group with a methyl A simpler structure with less complex reactivity; widely
OMe.HCI ester [5] used as an NOS inhibitor in basic research [4].
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Compound .
Structure Features Key Properties/Notes
Name
H-Arg(NO2)- Contains the nitro group Simpler structure; less complex reactivity [1].
OH without ester

modification [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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